Cas no 2411246-33-6 (2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide)

2-Chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide is a fluorinated chromene derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a trifluoromethyl group, enhancing its lipophilicity and metabolic stability, while the chloroacetamide moiety offers reactivity for further functionalization. The chromene core contributes to its rigid, planar geometry, which may improve binding affinity in biological targets. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors or antimicrobial agents, due to its versatile reactivity and fluorine-based electronic effects. Its well-defined purity and stability make it suitable for exploratory studies in drug discovery and material science.
2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide structure
2411246-33-6 structure
Product Name:2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide
CAS No:2411246-33-6
MF:C12H7ClF3NO3
MW:305.637092828751
CID:5358030
PubChem ID:146094648
Update Time:2025-10-12

2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • Z3766269653
    • 2-Chloro-N-[4-oxo-2-(trifluoromethyl)chromen-6-yl]acetamide
    • 2-chloro-N-[4-oxo-2-(trifluoromethyl)-4H-chromen-6-yl]acetamide
    • 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide
    • Inchi: 1S/C12H7ClF3NO3/c13-5-11(19)17-6-1-2-9-7(3-6)8(18)4-10(20-9)12(14,15)16/h1-4H,5H2,(H,17,19)
    • InChI Key: UTTIDLBQEACVPY-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC2=C(C(C=C(C(F)(F)F)O2)=O)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 450
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4

2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26590644-0.05g
2-chloro-N-[4-oxo-2-(trifluoromethyl)-4H-chromen-6-yl]acetamide
2411246-33-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide

Comprehensive Analysis of 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide (CAS No. 2411246-33-6)

The compound 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide (CAS No. 2411246-33-6) is a specialized chromene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a chloroacetamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. Researchers are particularly interested in how such compounds interact with biological targets, such as enzymes or receptors, to develop treatments for diseases like cancer and inflammation.

Another hot topic in the scientific community is the development of eco-friendly synthetic methods. The synthesis of 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide often involves multi-step reactions, and optimizing these processes to reduce waste and energy consumption is a priority. Green chemistry principles, such as using catalytic reagents or solvent-free conditions, are being explored to enhance the sustainability of its production.

The chromene core of this compound is also noteworthy. Chromenes are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This has led to increased searches for "chromene derivatives in drug development" and "trifluoromethylated bioactive molecules" in academic databases and search engines. The combination of a chromene scaffold with a chloroacetamide side chain in CAS No. 2411246-33-6 opens avenues for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide is being investigated for its potential in crop protection. The agrochemical sector is actively seeking new compounds with improved efficacy and lower environmental impact. Its heterocyclic structure and halogenated components make it a candidate for designing next-generation pesticides or herbicides, addressing global concerns about food security and sustainable agriculture.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound. These methods help confirm its purity, stability, and molecular conformation, which are critical for regulatory approval and commercial use. Recent advancements in computational chemistry also allow researchers to predict its behavior in biological systems, reducing the need for extensive lab trials.

In conclusion, 2-chloro-N-4-oxo-2-(trifluoromethyl)-4H-chromen-6-ylacetamide (CAS No. 2411246-33-6) represents a promising area of research at the intersection of pharmaceuticals, agrochemicals, and green chemistry. Its structural features and potential applications align with current scientific priorities, making it a compound worth watching in the coming years.

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